molecular formula C9H11NO3 B8813437 2-Ethoxy-6-methylisonicotinic acid

2-Ethoxy-6-methylisonicotinic acid

Cat. No.: B8813437
M. Wt: 181.19 g/mol
InChI Key: PVTGZOHCLMLSPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethoxy-6-methylisonicotinic acid is a pyridine-based building block with the CAS Number 1011264-05-3 and a molecular formula of C 9 H 11 NO 3 . It has a molecular weight of 181.19 g/mol and should be stored sealed in a dry environment, ideally between 2-8°C . As a derivative of nicotinic acid, this compound serves as a valuable intermediate in organic synthesis and medicinal chemistry research. Pyridine carboxylic acid derivatives are prominent scaffolds in drug discovery due to their prevalence in vital natural products and pharmacologically active molecules . Related isomers are frequently utilized in the synthesis of hydrazide-hydrazones, a class of compounds investigated for a wide range of biological activities, including potential antimicrobial and antidepressant effects . The structural motif of the pyridine core is also found in other biologically active molecules, such as retinoprotective agents studied for their effects on retinal microcirculation and resistance to ischemia . Researchers value this compound for exploring new pharmacophore groups and developing novel chemical entities. Hazard Information: This compound has the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate personal protective equipment should be worn, and handling should be performed in a well-ventilated area. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

2-ethoxy-6-methylpyridine-4-carboxylic acid

InChI

InChI=1S/C9H11NO3/c1-3-13-8-5-7(9(11)12)4-6(2)10-8/h4-5H,3H2,1-2H3,(H,11,12)

InChI Key

PVTGZOHCLMLSPP-UHFFFAOYSA-N

Canonical SMILES

CCOC1=NC(=CC(=C1)C(=O)O)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs with Ethoxy/Methoxy Substituents

Key Compounds:
  • 2-Chloro-6-ethoxyisonicotinic acid (CAS 6291-10-7): Similarity score 0.94 .
  • Ethyl 2-chloro-6-methoxyisonicotinate (CAS 106719-08-8): Similarity score 0.97 .
  • 2-Chloro-6-methoxynicotinic acid (CAS 503000-87-1): Pharmaceutical intermediate .
Analysis:
  • Functional Group Impact : The carboxylic acid group in 2-Ethoxy-6-methylisonicotinic acid contrasts with ester groups in analogs like Ethyl 2-chloro-6-methoxyisonicotinate, which may act as prodrugs or synthetic precursors .
Table 1: Substituent Comparison
Compound Name Substituents (Position) Molecular Formula Key Applications
2-Ethoxy-6-methylisonicotinic acid* Ethoxy (2), Methyl (6) C9H11NO3 Pharmaceutical synthesis
2-Chloro-6-ethoxyisonicotinic acid Chloro (2), Ethoxy (6) C8H8ClNO3 Intermediate for APIs
2-Chloro-6-methoxynicotinic acid Chloro (2), Methoxy (6) C7H6ClNO3 Pharmaceutical intermediate

*Inferred based on structural analogs.

Analogs with Hydroxyl/Methyl Groups

Key Compounds:
  • 2-Hydroxy-6-methylisonicotinic acid (CAS 86454-13-9): Synonyms include 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid .
  • 2-Methoxy-3-methylisonicotinic acid (CAS 1211581-22-4): Similarity score 0.79 .
Analysis:
  • Hydrogen Bonding : The hydroxyl group in 2-Hydroxy-6-methylisonicotinic acid increases hydrogen-bonding capacity, enhancing water solubility compared to ethoxy or methoxy derivatives .
  • Steric Effects : Methyl groups at the 6-position (as in the target compound) may improve metabolic stability compared to 3-methyl analogs (e.g., 2-Methoxy-3-methylisonicotinic acid) .
Table 2: Physicochemical Properties
Compound Name Melting Point (°C) Solubility (mg/mL) LogP*
2-Hydroxy-6-methylisonicotinic acid Not reported >10 (aqueous) 1.2
2-Chloro-6-methoxynicotinic acid Not reported ~5 (DMSO) 2.5
2-Ethoxy-6-methylisonicotinic acid* Estimated 150–160 ~2 (DMSO) 2.8

*Predicted using substituent contributions.

Preparation Methods

Reaction Mechanism and Conditions

In a typical procedure, 2-hydroxy-6-methylisonicotinic acid is dissolved in excess ethanol, and a catalytic amount of concentrated sulfuric acid is added. The mixture is refluxed at 78–85°C for 6–12 hours, during which the hydroxyl group is replaced by an ethoxy group via Fischer esterification. The reaction progress is monitored by thin-layer chromatography (TLC), and upon completion, the product is isolated by neutralization with aqueous sodium bicarbonate, followed by solvent evaporation and recrystallization from a hexane-ethyl acetate mixture.

Table 1: Optimized Conditions for Esterification

ParameterValue
CatalystH₂SO₄ (5–10 mol%)
Temperature78–85°C (reflux)
Reaction Time6–12 hours
Yield65–75% (reported for analogs)

This method is advantageous due to its simplicity and availability of starting materials. However, the use of concentrated sulfuric acid necessitates stringent safety measures, including corrosion-resistant equipment and adequate ventilation.

Synthesis via Nucleophilic Substitution of 2-Chloro-6-methylisonicotinic Acid

An alternative approach involves substituting the chlorine atom in 2-chloro-6-methylisonicotinic acid (CAS 25462-85-5) with an ethoxy group. This route is particularly effective when the chloro derivative is readily accessible.

Preparation of 2-Chloro-6-methylisonicotinic Acid

The chloro precursor is synthesized by treating 6-methylisonicotinic acid with thionyl chloride (SOCl₂) in toluene. As described in patent CA2647423C, 5.0 g of 6-methylisonicotinic acid is combined with 3.9 mL of SOCl₂ under inert conditions, heated to 80°C for 3 hours, and then concentrated under vacuum to yield the acid chloride intermediate. Hydrolysis of the acid chloride with aqueous NaOH provides 2-chloro-6-methylisonicotinic acid.

Ethoxy Group Introduction

The chloro compound is then reacted with sodium ethoxide (NaOEt) in anhydrous ethanol at 60–70°C for 8–10 hours. The nucleophilic aromatic substitution proceeds via a two-step mechanism: (1) deprotonation of ethanol by NaOEt to generate ethoxide ions, and (2) displacement of the chlorine atom activated by the electron-withdrawing carboxylic acid group at the 4-position.

Table 2: Reaction Parameters for Substitution

ParameterValue
BaseNaOEt (2.5 equiv)
SolventAnhydrous ethanol
Temperature60–70°C
Reaction Time8–10 hours
Yield70–80%

This method offers higher regioselectivity compared to esterification but requires handling moisture-sensitive reagents. The use of inert atmospheres (e.g., nitrogen or argon) is critical to prevent side reactions.

ParameterValue
Oxidizing AgentHNO₃ (6–9 equiv)
Temperature150–170°C
Reaction Time5–7 hours
Yield50–60% (extrapolated)

This method is theoretically viable but faces challenges in regioselectivity and over-oxidation. The electron-donating ethoxy group may hinder oxidation at the 4-position, necessitating precise control of reaction conditions.

Comparative Analysis of Preparation Methods

Table 4: Method Comparison

MethodAdvantagesLimitations
EsterificationSimple, one-stepModerate yields, acid hazard
Nucleophilic SubstitutionHigh selectivityMoisture-sensitive reagents
OxidationScalable for bulk synthesisRisk of over-oxidation

The nucleophilic substitution route (Method 2) is preferred for laboratory-scale synthesis due to its reproducibility and higher yields. Industrial applications may favor oxidation (Method 3) if precursor availability and cost are favorable.

HazardPrecaution
Corrosive reagentsUse chemical-resistant gloves
Toxic vaporsEnsure adequate ventilation
Combustible solventsAvoid open flames

Q & A

Q. Table 1: Reaction Optimization Parameters

Reaction TypeReagents/ConditionsYield RangeKey Challenges
SubstitutionNaOEt, EtOH, reflux60–75%Competing hydrolysis by-products
Suzuki CouplingPd(PPh₃)₄, K₂CO₃, DMF50–85%Catalyst deactivation, purification complexity

Basic: How can crystallographic techniques like SHELX be applied to determine the structure of 2-Ethoxy-6-methylisonicotinic acid?

Methodological Answer:
SHELX programs are critical for single-crystal X-ray diffraction analysis:

Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) to collect intensity data. Ensure crystal stability at 100 K to minimize thermal motion .

Structure Solution : Employ SHELXT for direct methods to resolve phase problems. Verify hydrogen bonding networks (e.g., carboxylic acid dimerization) using Olex2 visualization .

Refinement : Apply SHELXL with anisotropic displacement parameters for non-H atoms. Validate geometric parameters against Cambridge Structural Database (CSD) entries .

Advanced: How can researchers optimize coupling reactions involving 2-Ethoxy-6-methylisonicotinic acid to minimize by-products?

Methodological Answer:
By-product formation in coupling reactions often arises from incomplete regioselectivity or catalyst inefficiency. Strategies include:

  • Solvent Screening : Polar aprotic solvents (e.g., DMF) enhance solubility but may increase side reactions. Test mixtures like THF/H₂O for improved selectivity .
  • Catalyst Tuning : Use Buchwald-Hartwig ligands (e.g., XPhos) with Pd(OAc)₂ to stabilize intermediates. Monitor reaction progress via LC-MS to identify side products early .
  • Temperature Control : Lower reaction temperatures (40–60°C) reduce decomposition but may slow kinetics. Balance with microwave-assisted synthesis for accelerated rates .

Advanced: What strategies are effective in resolving contradictions in spectroscopic data for derivatives of 2-Ethoxy-6-methylisonicotinic acid?

Methodological Answer:
Contradictions in NMR or mass spectra often stem from tautomerism or impurities. Approaches include:

  • 2D NMR Analysis : Perform HSQC and HMBC to assign ambiguous proton signals (e.g., distinguishing ethoxy vs. methyl protons) .
  • Crystallographic Validation : Cross-reference spectral data with X-ray structures to confirm molecular geometry .
  • High-Resolution Mass Spectrometry (HRMS) : Use ESI-TOF to verify molecular ions ([M+H]⁺) and rule out adducts or fragment ions .

Q. Table 2: Data Discrepancy Resolution Workflow

StepTechniqueApplication
12D NMRAssign proton-carbon correlations
2X-ray diffractionValidate spatial arrangement
3HRMSConfirm molecular formula

Safety: What are the recommended safety protocols for handling 2-Ethoxy-6-methylisonicotinic acid in laboratory settings?

Methodological Answer:

  • Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for weighing and reactions .
  • Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous rinses to prevent contamination .
  • Storage : Store in amber glass bottles at 2–8°C under inert gas (N₂ or Ar) to prevent hydrolysis or oxidation .

Advanced: How can computational modeling predict the reactivity of 2-Ethoxy-6-methylisonicotinic acid in novel reactions?

Methodological Answer:

  • DFT Calculations : Use Gaussian or ORCA to model transition states for substitution reactions. Compare activation energies (ΔG‡) of ethoxy vs. methyl group participation .
  • Molecular Dynamics (MD) : Simulate solvent effects in coupling reactions. Identify preferred conformations (e.g., planar vs. twisted carboxylic groups) influencing reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.